Cas no 476628-12-3 (ethyl (2Z)-2-(3-methoxybenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl (2Z)-2-(3-methoxybenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 476628-12-3
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 6430280
• PubChem ID: 3236505
• Update Time: 2025-05-23

ethyl (2Z)-2-(3-methoxybenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-(3-methoxybenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• Q27203638
• ethyl (2Z)-2-[(3-methoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CHEMBL3189201
• 2-m-anisoylimino-3,4-dimethyl-4-thiazoline-5-carboxylic acid ethyl ester
• ethyl 2-(3-methoxybenzoyl)imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• CHEBI:117016
• 476628-12-3
• HMS2473A05
• BDBM42927
• (Z)-ethyl 2-((3-methoxybenzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• SR-01000444668-1
• Oprea1_867686
• 2-[(3-methoxyphenyl)-oxomethyl]imino-3,4-dimethyl-5-thiazolecarboxylic acid ethyl ester
• cid_3236505
• SMR000024191
• MLS000087872
• AKOS024598216
• ethyl 2-(3-methoxyphenyl)carbonylimino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• SR-01000444668
• F0715-0346
• 5-Thiazolecarboxylic acid, 2,3-dihydro-2-[(3-methoxybenzoyl)imino]-3,4-dimethyl-, ethyl ester

• Inchi： 1S/C16H18N2O4S/c1-5-22-15(20)13-10(2)18(3)16(23-13)17-14(19)11-7-6-8-12(9-11)21-4/h6-9H,5H2,1-4H3
• InChI Key： LRGNZPRZUQBJIQ-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N(C)C1=NC(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 474.6±55.0 °C(Predicted)
• pka: -4.01±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on ethyl (2Z)-2-(3-methoxybenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate

Ethyl (2Z)-2-(3-Methoxybenzoyl)Imino-3,4-Dimethyl-2,3-Dihydro-1,3-Thiazole-5-Carboxylate: A Comprehensive Overview

Ethyl (2Z)-2-(3-methoxybenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate, identified by the CAS Registry Number 476628-12-3, is a complex organic compound with a unique structural composition that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of thiazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure is characterized by a thiazole ring system substituted with an ethyl group, a methoxybenzoyl moiety, and methyl groups at specific positions, contributing to its distinct chemical properties.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The presence of the (2Z) configuration in the imino group indicates a specific geometric isomerism that plays a critical role in determining the compound's reactivity and biological activity. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity while minimizing environmental impact. For instance, researchers have explored the use of catalytic asymmetric synthesis to selectively produce the desired enantiomer of this compound.

One of the most promising applications of Ethyl (2Z)-2-(3-methoxybenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate lies in its potential as a building block for more complex molecules with bioactive properties. The thiazole ring system is known to exhibit antimicrobial and antifungal activities in various natural products and synthetic compounds. Recent research has demonstrated that this compound can serve as a precursor for novel antibiotics targeting multidrug-resistant bacteria. Additionally, its methoxybenzoyl group contributes to enhanced solubility and stability in physiological conditions.

In the field of materials science, this compound has shown potential as a component in advanced polymers and coatings due to its ability to form stable cross-links under specific conditions. The methyl substituents on the thiazole ring enhance thermal stability and mechanical properties, making it suitable for high-performance applications such as aerospace materials or electronic devices.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound to ensure its safe use in industrial applications. Recent studies have employed computational chemistry techniques to predict its environmental fate and toxicity profile. These findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation into non-toxic byproducts.

In conclusion, Ethyl (2Z)-2-(3-methoxybenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its unique structural features and promising biological properties make it an attractive candidate for further research and development.